Cas no 2229193-57-9 (3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2229193-57-9
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6132148
• PubChem ID: 165712688
• Update Time: 2025-06-13

3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine
• 2229193-57-9
• EN300-1809533

• Inchi： 1S/C13H21N/c1-4-11-7-5-6-8-12(11)9-13(2,3)10-14/h5-8H,4,9-10,14H2,1-3H3
• InChI Key： RUEOCOOPOQAHCW-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine

Professional Introduction to Compound with CAS No. 2229193-57-9 and Product Name: 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine

The compound identified by the chemical abstracts service number CAS No. 2229193-57-9 and the product name 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine consists of a phenyl ring substituted with an ethyl group at the ortho position, linked to a tertiary amine functionality attached to a tert-butyl group. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological targets effectively.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds and substituted aromatic systems for their pharmacological properties. The presence of the phenyl ring in 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine not only contributes to its lipophilicity but also allows for interactions with various biological receptors. This dual functionality makes it a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The tertiary amine group can serve as a nucleophilic site for further functionalization, enabling chemists to tailor the compound’s properties for specific therapeutic applications. For instance, modifications at this position could enhance binding affinity or selectivity towards certain biological targets, which is crucial for developing drugs with minimal side effects.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular modeling techniques have been employed to predict how 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine might interact with proteins and other biomolecules. These studies have suggested that the compound could exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. This aligns with ongoing research efforts aimed at identifying novel therapeutics for these conditions.

The synthesis of 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have provided more efficient pathways for constructing such molecules. For example, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the phenyl ring with high precision, reducing the need for extensive purification steps.

From a regulatory perspective, compounds like 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves both in vitro and in vivo studies to assess their pharmacokinetic properties and potential toxicities. The growing body of research on this class of compounds suggests that they hold promise for addressing unmet medical needs, particularly in areas where existing treatments are limited or ineffective.

The role of 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine as a building block for more complex drug candidates is also noteworthy. Pharmaceutical companies often invest heavily in developing libraries of such intermediates to streamline the drug discovery process. By having a diverse set of molecular scaffolds like this one available, researchers can rapidly test various hypotheses about biological activity without having to design entire molecules from scratch each time.

In conclusion, the compound identified by CAS No. 2229193-57-9 and named 3-(2-ethylphenyl)-2,2-dimethylpropan-1-amine represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features make it a valuable tool for both academic research and industrial drug development. As our understanding of biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in shaping future therapeutic strategies.